Cas no 1227271-03-5 (2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1227271-03-5
• MF: C₁₃H₉BrN₂O₂S
• MW: 337.191760778427
• MDL: MFCD16875828
• CID: 2197153
• PubChem ID: 67466079
• Update Time: 2025-11-02

2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(phenylsulfonyl)-1h-pyrrolo[2,3-b]pyridine
• 1-(phenylsulfonyl)-2-bromo-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine, 2-bromo-1-(phenylsulfonyl)-
• AK476164
• 1-(benzenesulfonyl)-2-bromopyrrolo[2,3-b]pyridine
• MFCD16875828
• DS-18879
• 1-(Phenylsulphonyl)-2-broMo-7-azaindole
• DA-14050
• SCHEMBL2590156
• 1227271-03-5
• AKOS027424393
• CS-0161335
• C71865
• 2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD16875828
• Inchi： 1S/C13H9BrN2O2S/c14-12-9-10-5-4-8-15-13(10)16(12)19(17,18)11-6-2-1-3-7-11/h1-9H
• InChI Key： KOFVJNXDFFCCBB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=CN=C2N1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 335.95681g/mol
• Monoisotopic Mass: 335.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 3.5

Experimental Properties

• Boiling Point: 506.9±53.0°C at 760 mmHg

2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1227271-03-5)

2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1227271-03-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrrolopyridine derivative is characterized by its unique sulfonyl and aryl functional groups, which contribute to its versatility in organic synthesis and drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules, aligning with the growing demand for small-molecule therapeutics in oncology and inflammation.

The compound's molecular structure features a pyrrolo[2,3-b]pyridine core, a scaffold frequently explored in medicinal chemistry due to its resemblance to purine bases. The introduction of a bromo substituent at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it valuable for structure-activity relationship (SAR) studies. Meanwhile, the phenylsulfonyl group offers steric and electronic modulation, a feature often leveraged in proteolysis-targeting chimera (PROTAC) design—a trending topic in targeted protein degradation research.

In recent years, 2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine has been cited in patents related to JAK/STAT signaling inhibitors, reflecting industry interest in autoimmune and oncology applications. Its CAS No. 1227271-03-5 is frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in high-throughput screening libraries. The compound’s synthetic accessibility and structural tunability also align with the rising focus on fragment-based drug discovery (FBDD), where modular scaffolds are prioritized.

From a green chemistry perspective, researchers are investigating solvent-free or catalytic methods to functionalize this compound, addressing sustainability concerns in organic synthesis. Its stability under ambient conditions makes it suitable for automated parallel synthesis, a technique gaining traction in combinatorial chemistry. Furthermore, the pyrrolopyridine core’s fluorescence properties have sparked exploratory studies in bioimaging probes, though this remains a niche application.

For suppliers and manufacturers, CAS No. 1227271-03-5 is cataloged with stringent analytical standards (HPLC, NMR) to ensure batch consistency—a critical factor for contract research organizations (CROs). The compound’s patent landscape suggests potential generic drug applications post-2030, pending clinical developments. As AI-driven drug design accelerates, derivatives of this scaffold are increasingly modeled in in silico platforms, highlighting its computational relevance.

In summary, 2-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted roles—from kinase inhibitor precursor to chemical biology tool—underscore why it remains a high-demand intermediate in both academic and industrial settings. Future research may explore its metabolic stability and toxicological profile, key parameters for lead optimization pipelines.